Cas no 100622-34-2 (9-Anthraceneboronic acid)

9-anthraceneboronic acid (containing varying amounts of anhydrides); 9-anthraceneboronic acid; 9-anthracene boronic acid; 9-anthraceneboronic acid (contains varying amounts of anhydride); 9-anthraceneboronic acid; Boron acid, b-9-anthracenyl-; 9-anthracene boronic acid; Anthracene-9-boronic acid; 9-anthracenylboronic acid< Br>

9-Anthraceneboronic acid structure

Product Name:9-Anthraceneboronic acid

CAS No:100622-34-2

Molecular Formula:C₁₄H₁₁BO₂

Molecular Weight:222.046943902969

MDL:MFCD03425925

CID:62167

PubChem ID:135727333

9-Anthraceneboronic acid Properties

Names and Identifiers

- 9-Anthraceneboronic acid
- 9-Anthracenylboronic acid
- 9-Anthrylboronicacid
- 9-Boronoanthracene
- 9-Anthracenylboronic acid, 9-Anthrylboronic acid
- 9-Anthraceneboronic Acid (contains varying amounts of Anhydride)
- anthracen-9-ylboronic acid
- Anthracene-9-boronic acid
- anthracene-9-yl-boronic acid
- BORONIC ACID,B-9-ANTHRACENYL-
- 9-Anthraceneboronicacid (6CI)
- Boronic acid, 9-anthracenyl- (9CI)
- 9-Anthracenylboronic
- 9-anthracene-boronic
- 9-Anthrylboronic acid
- 9-Anthraceneboronic acid >=95.0%
- 9-Anthraceneboronic Acid(contains varying amounts of Anhydride)
- MFCD03425925
- Boronic acid, 9-anthracenyl-
- 9-anthraceneboronicacid
- AM20060477
- 9-Anthraceneboronic acid, >=95.0%
- 9-boronoanthracene
- AC-5004
- FT-0621615
- SCHEMBL24958
- 9-Anthracene boronic acid
- BCP9000203
- A800246
- 9-borono-anthracene
- EN300-7370067
- AB14711
- 100622-34-2
- DTXSID80573500
- NCGC00249485-01
- J-519491
- Z1741976435
- SY032203
- BCP22763
- VHHDLIWHHXBLBK-UHFFFAOYSA-N
- AS-2644
- CS-W003067
- (anthracen-9-yl)boronic acid
- 9-ANTHRYLBORONIC ACID
- AKOS003585289
- Boronic acid, B-9-anthracenyl-
- 9-anthraceneboronic acid
- 9-Anthraceneboronic acid,98%
- STL556571
- A2328
- BBL102765
- +Expand
- MDL： MFCD03425925
- InChIKey： VHHDLIWHHXBLBK-UHFFFAOYSA-N
- Inchi： 1S/C14H11BO2/c16-15(17)14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9,16-17H
- SMILES： OB(C1C2C=CC=CC=2C=C2C=CC=CC=12)O
- BRN： 3301031

Computed Properties

Exact Mass: 222.08521g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 222.08521g/mol
Monoisotopic Mass: 222.08521g/mol
Topological Polar Surface Area: 40.5Å²
Heavy Atom Count: 17
Complexity: 247
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.67280
PSA: 40.46000
Refractive Index: 1.709
Boiling Point: 479.5±28.0 °C at 760 mmHg
Melting Point: 217°C(lit.)
Flash Point: 243.8±24.0 °C
Color/Form: solid
Solubility: Not determined
Density: 1.26

9-Anthraceneboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA03070-250mg	9-Anthraceneboronic acid	100622-34-2	98%	250mg	$4.00	2024-04-20
Alichem	A229000188-25g	9-Anthraceneboronic acid	100622-34-2	98%	25g	$375.18	2023-09-04
Ambeed	A112579-250mg	9-Anthraceneboronic acid	100622-34-2	98%	250mg	$5.0	2024-05-30
Apollo Scientific	OR303566-1g	9-Anthraceneboronic acid	100622-34-2	98%	1g	£35.00	2023-09-01
Crysdot LLC	CD43000903-10g	9-Anthraceneboronic acid	100622-34-2	98%	10g	$142	2024-07-18
Key Organics Ltd	AS-2644-1MG	9-Anthraceneboronic acid	100622-34-2	>95%	1mg	£37.00	2023-09-08
Matrix Scientific	058750-1g	Anthracene-9-boronic acid, 95+%	100622-34-2	95+%	1g	$341.00	2023-09-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A120114-1g	9-Anthraceneboronic acid	100622-34-2	99%	1g	¥30.90	2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A62810-1g	9-Anthraceneboronic acid	100622-34-2	98%	1g	¥18.0	2023-09-08
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY032203-1g	9-Anthraceneboronic Acid	100622-34-2	≥98%	1g	¥20.0	2023-09-15